N-[2-(3,4-dimethoxyphenyl)ethyl]-2-({3-oxo-2-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)acetamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[[3-oxo-2-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-2H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl]acetamide
• InChI: InChI=1S/C35H38N6O5S/c1-45-29-14-12-24(22-30(29)46-2)16-17-36-31(42)23-47-35-38-27-11-7-6-10-26(27)33-37-28(34(44)41(33)35)13-15-32(43)40-20-18-39(19-21-40)25-8-4-3-5-9-25/h3-12,14,22,28H,13,15-21,23H2,1-2H3,(H,36,42)
• InChI Key: FKKGRNWSWLOJSS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)CSC2=NC3=CC=CC=C3C4=NC(C(=O)N42)CCC(=O)N5CCN(CC5)C6=CC=CC=C6)OC
• Molecular Formula: C35H38N6O5S
• Molecular Weight: 654.8 g/mol
• CAS No.: 1104844-24-7

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-2-({3-oxo-2-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C35H38N6O5S and its molecular weight is 654.79. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

• Antibacterial and Antifungal Activity : Compounds with the quinazoline-based structure have shown significant biological activity against a range of bacterial and fungal strains. Studies demonstrate their effectiveness in inhibiting the growth of bacteria such as Staphylococcus aureus, Bacillus cereus, Pseudomonas aeruginosa, Klebsiella pneumoniae, and fungi including Candida albicans and Aspergillus clavatus. This antimicrobial efficacy positions these compounds as potential leads for developing new antimicrobial agents to combat drug-resistant strains (Shah et al., 2015).

Anticancer Applications

• Potential Anticancer Agents : Novel α-aminophosphonates based quinazolinone derivatives have been synthesized and evaluated for their anticancer activities against various cancer cell lines including HePG-2, MCF-7, HCT-116, and PC-3. Some compounds displayed excellent to moderate anti-proliferative activity, suggesting their potential as anticancer agents. This research indicates the relevance of these compounds in developing new therapies for cancer (Awad et al., 2018).

Molecular Docking and Biological Studies

• Molecular Docking and Biological Evaluation : Compounds within this chemical family have also undergone molecular docking and biological evaluation to ascertain their binding efficacy to specific biological targets. Such studies provide insights into the compound's mechanism of action and its potential therapeutic applications. For example, derivatives have been assessed for their interaction with enzymes and receptors, suggesting their utility in designing targeted therapies for various diseases (Naylor et al., 1993).